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Compound of Interest

Compound Name: 3,4,4,5-Tetramethyloctane

Cat. No.: B14561221

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a concise overview of the chemical compound 3,4,4,5-
Tetramethyloctane, including its fundamental identifiers and computed physicochemical
properties. This document is intended to serve as a foundational resource for professionals in
scientific research and drug development who may encounter this molecule.

Chemical Identity

The unambiguous identification of a chemical substance is paramount for research and
regulatory purposes. The standardized nomenclature and registry number for 3,4,4,5-
Tetramethyloctane are provided below.

Identifier Value
IUPAC Name 3,4,4,5-tetramethyloctane[1]
CAS Number 62199-47-7[1]

Physicochemical Properties

Understanding the physical and chemical properties of a compound is crucial for predicting its
behavior in various experimental and biological systems. The following table summarizes the
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key computed properties of 3,4,4,5-Tetramethyloctane.

Property Value Source
Molecular Formula Ci2H26 PubChem[1]
Molecular Weight 170.33 g/mol PubChem[1]
Boiling Point 201°C ChemicalBook[2]
Melting Point -50.8°C (estimate) ChemicalBook[2]
Density 0.7850 ChemicalBook[2]
Refractive Index 1.4374 ChemicalBook[2]

Experimental Data and Protocols

A comprehensive search of scientific literature and chemical databases did not yield any
detailed experimental protocols or significant research findings specifically involving 3,4,4,5-
Tetramethyloctane. The information available is largely limited to computational predictions of
its properties.

Biological Activity and Signaling Pathways

There is currently no available information in the public domain regarding the biological activity
of 3,4,4,5-Tetramethyloctane or its involvement in any signaling pathways. Its potential
applications in drug development have not been explored in published research.

Visualizations

To provide a clear representation of the molecule's structure, a 2D diagram is presented below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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